![molecular formula C6H4BrN3 B1528038 4-Bromo-1H-pyrazolo[4,3-c]pyridine CAS No. 1159829-63-6](/img/structure/B1528038.png)
4-Bromo-1H-pyrazolo[4,3-c]pyridine
Overview
Description
4-Bromo-1H-pyrazolo[3,4-c]pyridine, also known as 1-Bromo-3,4-dihydropyrazolo[3,4-c]pyridine, is a chemical compound with the molecular formula C6H4BrN3 . It is a heterocyclic compound.
Synthesis Analysis
The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives has been extensively studied . The methods for synthesis are systematized according to the method to assemble the pyrazolopyridine system .
Molecular Structure Analysis
The molecular structure of 4-Bromo-1H-pyrazolo[3,4-c]pyridine has been analyzed in several studies . The structure is also available as a 2D Mol file or as a computed 3D SD file .
Chemical Reactions Analysis
The chemical reactions involving 4-Bromo-1H-pyrazolo[3,4-c]pyridine have been documented .
Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Bromo-1H-pyrazolo[3,4-c]pyridine include its molecular weight, which is 198.02 . It is a solid substance .
Scientific Research Applications
Synthesis and Chemical Properties
4-Bromo-1H-pyrazolo[4,3-c]pyridine is extensively utilized in the synthesis of heterocyclic compounds, showcasing its role as a pivotal precursor for constructing polyheterocyclic ring systems and exploring novel chemical spaces. For instance, it has been employed in the development of pyrazolo[3,4-b]pyridine derivatives through reactions with various reagents, leading to compounds with potential applications in drug discovery and materials science (Abdel‐Latif et al., 2019). Additionally, its application in the synthesis of new ligands for metal coordination suggests its importance in creating materials with unique photophysical and electronic properties (Halcrow, 2005).
Biomedical Applications
The compound's structural motif is critical in medicinal chemistry, where it is incorporated into molecules designed to interact with biological targets. Research has demonstrated its use in synthesizing pyrazolo[3,4-d]pyrimidines with significant activity against the Bcr-Abl T315I mutant, highlighting its potential in cancer therapy (Radi et al., 2013). Additionally, its derivatives have been evaluated for antiproliferative activities, indicating their efficacy in inducing apoptosis in cancer cells, which further underlines its value in developing new anticancer agents (Ananda et al., 2016).
Photophysical and Electronic Applications
This compound derivatives have found applications in materials science, particularly in the design of organic light-emitting diodes (OLEDs) and sensors. The strategic incorporation of this compound into host materials for phosphorescent OLEDs exemplifies its role in achieving high device performance and efficiency (Li et al., 2016). This utilization underscores the compound's relevance in developing advanced materials for electronic and optoelectronic applications.
Catalysis and Organic Synthesis
The compound also serves as a versatile tool in catalysis and organic synthesis, where it is used to facilitate various chemical transformations. Its application in catalytic coupling reactions exemplifies its utility in constructing complex organic molecules, thereby contributing to the synthesis of pharmacologically relevant compounds and materials with unique properties (Shabashov & Daugulis, 2005).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-bromo-1H-pyrazolo[4,3-c]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrN3/c7-6-4-3-9-10-5(4)1-2-8-6/h1-3H,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPTKCRUGKAZNCI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C2=C1NN=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70745411 | |
Record name | 4-Bromo-1H-pyrazolo[4,3-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70745411 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1159829-63-6 | |
Record name | 4-Bromo-1H-pyrazolo[4,3-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70745411 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-bromo-1H-pyrazolo[4,3-c]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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